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Compound of Interest

Compound Name: AZD-3199

Cat. No.: B1666216 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for AZD-
3199, a β2 adrenergic receptor agonist intended for research use only. Adherence to these

protocols is critical to ensure the safety of laboratory personnel and to maintain environmental

compliance. As this compound is an investigational chemical, it should be handled as

hazardous waste unless explicitly stated otherwise by a specific Safety Data Sheet (SDS)

provided by the supplier.

Safety and Handling Profile
All personnel handling AZD-3199 must be thoroughly familiar with its hazard profile. The

following table summarizes the key safety information available.
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Identifier Information

Chemical Name

N-[2-(diethylamino)ethyl]-N-[2-[2-(4-hydroxy-2-

oxo-3H-1,3-benzothiazol-7-

yl)ethylamino]ethyl]-3-(2-naphthalen-1-

ylethoxy)propanamide[1]

Molecular Formula C32H42N4O4S[1]

Primary Hazards Irritant[1]

GHS Classification H335: May cause respiratory irritation[1]

Precautionary Statements
P261, P271, P304+P340, P319, P403+P233,

P405, P501[1]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of AZD-3199 and

associated waste. This protocol is based on established best practices for the management of

hazardous chemical waste in a laboratory setting.[2]

1. Waste Identification and Segregation:

Treat all forms of AZD-3199 waste as hazardous chemical waste. This includes the pure

compound, solutions, and any contaminated materials such as pipette tips, vials, gloves, and

bench paper.[2]

Segregate AZD-3199 waste at the point of generation. Do not mix it with non-hazardous

trash, sharps, or biological waste.[2]

Collect different forms of AZD-3199 waste (e.g., solid, liquid) in separate, designated

containers.[2]

2. Waste Container Selection and Labeling:

Use only approved, leak-proof, and chemically compatible containers for collecting AZD-
3199 waste.[2]
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Liquid waste containers must have a secure, tight-fitting lid to prevent spills and evaporation.

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name ("AZD-3199"), and a description of the contents (e.g., "Solid

Waste," "Aqueous Solution").

3. On-site Accumulation and Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near

the point of waste generation and under the control of laboratory personnel.[2]

Keep waste containers closed at all times, except when adding waste.

Ensure that AZD-3199 waste is stored separately from incompatible chemicals to prevent

dangerous reactions.

4. Container Decontamination:

Empty containers that held pure AZD-3199 must be triple-rinsed with a suitable solvent.[2]

The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[2]

After triple-rinsing, the decontaminated container can typically be disposed of as non-

hazardous waste, but confirm this with your institution's EHS department.

5. Request for Waste Pickup:

Once a waste container is full or the project involving AZD-3199 is complete, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) department.[2]

Do not attempt to dispose of AZD-3199 waste via standard trash or sewer systems.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of AZD-3199 waste.
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Caption: Logical workflow for the safe disposal of AZD-3199 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AZD-3199].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666216#azd-3199-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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